Cas no 2228319-39-7 (2-(but-3-yn-1-yl)-3-methylpyridine)

• Product Name: 2-(but-3-yn-1-yl)-3-methylpyridine
• CAS No: 2228319-39-7
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 6599458
• PubChem ID: 165881944
• Update Time: 2025-10-28

2-(but-3-yn-1-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-3-methylpyridine
• 2228319-39-7
• EN300-1831745

• Inchi： 1S/C10H11N/c1-3-4-7-10-9(2)6-5-8-11-10/h1,5-6,8H,4,7H2,2H3
• InChI Key： JFQDDHONCRNTHL-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C)C=1CCC#C

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(but-3-yn-1-yl)-3-methylpyridine

2-(But-3-Yn-1-Yl)-3-Methylpyridine (CAS No. 2228319-39-7)

The compound 2-(but-3-yn-1-yl)-3-methylpyridine, identified by the CAS registry number CAS No. 2228319-39-7, is a heterocyclic aromatic compound with significant applications in organic synthesis and material science. This compound is characterized by its pyridine ring, which is a six-membered ring containing one nitrogen atom, and its substituents: a butynyl group at the 2-position and a methyl group at the 3-position.

The structure of 2-(but-3-yn-1-yl)-3-methylpyridine makes it highly versatile in chemical reactions, particularly in click chemistry and other transition-metal-catalyzed processes. The terminal alkyne group (-C≡CH) at the butynyl position is highly reactive, enabling it to participate in cycloaddition reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a cornerstone of click chemistry.

Recent studies have highlighted the use of CAS No. 2228319-39-7 in the synthesis of functional materials, including stimuli-responsive polymers and advanced drug delivery systems. For instance, researchers have employed this compound as a building block for constructing supramolecular assemblies that exhibit pH-responsive behavior, making them suitable for drug encapsulation and controlled release applications.

In addition to its role in materials science, 2-(but-3-yinyl)-methylpyridine has been explored in medicinal chemistry for its potential as a bioisostere or scaffold in drug design. Its ability to form stable conjugated systems with other functional groups has made it an attractive candidate for developing small molecule inhibitors targeting various disease pathways.

The synthesis of CAS No. 2228319-39-X typically involves multi-step processes, including alkyne functionalization and pyridine ring substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability for industrial applications.

In conclusion, the compound 2-(but-CAS No.-Yn-Yl)-methylpyridine, with its unique structural features and reactivity, continues to be a valuable tool in organic synthesis and material science research.